![molecular formula C14H14N2O4S2 B7505663 (E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide](/img/structure/B7505663.png)
(E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide, also known as MS23, is a chemical compound that has been studied for its potential use in various scientific research applications. The synthesis method for MS23 involves several steps, including the reaction of 2-methoxy-5-nitrobenzenesulfonamide with thiophene-2-carboxylic acid, followed by reduction and coupling reactions.
Mechanism of Action
The mechanism of action of (E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide involves the inhibition of Hsp90, a protein that is essential for the survival of cancer cells. Hsp90 is involved in the folding and stabilization of many proteins that are important for cancer cell growth and survival. By inhibiting Hsp90, this compound disrupts the folding and stabilization of these proteins, leading to the death of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of an enzyme called COX-2, which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely related to its inhibition of Hsp90 and COX-2. By inhibiting Hsp90, this compound disrupts the folding and stabilization of many proteins that are important for cancer cell growth and survival. This leads to the death of cancer cells and the inhibition of tumor growth. In addition, by inhibiting COX-2, this compound reduces the production of inflammatory molecules, leading to a reduction in inflammation and the potential treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of (E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide for lab experiments is its specificity for Hsp90 and COX-2, which makes it a useful tool for studying the role of these proteins in cancer and inflammation. In addition, this compound has been shown to have low toxicity, making it a relatively safe compound to work with in the lab. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on (E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide. One direction is the development of more potent and selective inhibitors of Hsp90 and COX-2 based on the structure of this compound. Another direction is the investigation of the potential use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in the treatment of cancer and inflammatory diseases.
Synthesis Methods
The synthesis of (E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide involves several steps, starting with the reaction of 2-methoxy-5-nitrobenzenesulfonamide with thiophene-2-carboxylic acid in the presence of a base catalyst. The resulting product is then reduced using a reducing agent, such as sodium dithionite. Finally, the reduced product is coupled with (E)-3-(dimethylamino)prop-2-enamide in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide. The resulting product is this compound, which can be purified using column chromatography.
Scientific Research Applications
(E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide has been studied for its potential use in various scientific research applications, including cancer research and the treatment of inflammatory diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by blocking the activity of a protein called Hsp90, which is essential for the survival of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for diseases such as rheumatoid arthritis and inflammatory bowel disease.
Properties
IUPAC Name |
(E)-N-(2-methoxy-5-sulfamoylphenyl)-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S2/c1-20-13-6-5-11(22(15,18)19)9-12(13)16-14(17)7-4-10-3-2-8-21-10/h2-9H,1H3,(H,16,17)(H2,15,18,19)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUYLXTGPWDSFHF-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N)NC(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N)NC(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.